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Introduction

Cl Vat Green 1, also known by its Colour Index number 59825, is an anthraquinone vat dye
that produces a brilliant green shade.[1][2] It is widely used for dyeing cellulosic fibers like
cotton due to its excellent fastness properties.[2][3] This dye is a dark green powder, insoluble
in water, and requires a reduction process under alkaline conditions to be converted into its
water-soluble leuco form for fiber application.[1][2][4] The dye is then re-oxidized to its insoluble
pigment form within the fiber, leading to high wash and light fastness.[5] Its application extends
to polyester/cotton (P/C) blended fabrics, a popular material that combines the comfort of
cotton with the strength and crease-resistance of polyester.[1][6][7]

Dyeing P/C blends presents a challenge as the two fibers have different chemical properties,
requiring different dye classes and application conditions. Typically, polyester is dyed with
disperse dyes at high temperatures (around 130°C) under acidic conditions, while cotton is
dyed with vat dyes under alkaline conditions at lower temperatures.[8] This has traditionally
necessitated a two-bath process. However, one-bath methods have been developed to
improve efficiency, reduce water, energy, and chemical consumption.[9][10][11][12]
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Properties of ClI Vat Green 1

Cl Vat Green 1 is a complex organic compound with the molecular formula C3sH200a4.[1][13] Its
key characteristics are summarized below.

Property Description

C.l. Name Vat Green 1

C.l. Number 59825

CAS Number 128-58-5

Chemical Class Anthraquinone (Violanthrone)
Molecular Formula C36H2004

Molecular Weight 516.54 g/mol

Appearance Dark green powder

Insoluble in water and ethanol; requires

Solubility reduction to a soluble leuco form for dyeing.[1]

[2]14]

Leuco Form Color Blue in alkaline reduction.[1]

Fastness Properties of Cl Vat Green 1 on Cotton

The fastness properties of Cl Vat Green 1 are a primary reason for its selection in applications
requiring high durability. The data below is indicative of its performance on cotton.
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Fastness Test ISO Standard Rating AATCC Standard Rating
Light Fastness 7 6-7

Washing (Fading) 4-5 4-5

Washing (Staining) 4-5 4

Chlorine Bleach 4 4-5

Oxygen Bleach 4-5 4-5

Mercerized 4-5

Ironing 1

Soaping 4-5

(Data sourced from World Dye Variety[1])

Experimental Protocols for Dyeing Polyester/Cotton
Blends

The application of CI Vat Green 1 to polyester/cotton blends can be achieved through several
methods. The choice of method depends on the available equipment, batch size, and desired
outcome. It's important to note that for P/C blends, a disperse dye is required for the polyester
component, while the vat dye (Cl Vat Green 1) targets the cotton component.

Protocol 1: One-Bath, Two-Step Exhaust Dyeing Method

This method is designed to save time and resources by performing both polyester and cotton
dyeing in the same bath. It is suitable for vat dyes that are stable at the high temperatures
required for disperse dyeing.[9]

Principle: The process begins with dyeing the polyester component with a disperse dye at a
high temperature and acidic pH. The bath is then cooled, and alkali and a reducing agent are
added to dye the cotton component with the vat dye.

Typical Recipe:
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Component Concentration Purpose
Disperse Dye (for Polyester) X% (on weight of fabric) Coloration of Polyester
Cl Vat Green 1 (for Cotton) Y% (on weight of fabric) Coloration of Cotton
Dispersing Agent 05-1.0g/L Keeps disperse dye stable
Acetic Acid 0 pH 4.5 - 5.5 Acidic medium for disperse
dye

Sodium Hydroxide (NaOH) As required for vatting Alkaline medium for vat dye
Sodium Hydrosulfite (Na2S204)  As required for vatting Reducing agent for vat dye
Anionic Detergent 05-1.0g/L Soaping/Washing
Hydrogen Peroxide (H2032) 1-2mL/L Oxidation
Liquor Ratio 1:10-1:20

Procedure:

o Bath Setup: Prepare the dyebath with water, dispersing agent, and acetic acid. Circulate for
10 minutes at 50-60°C.[9]

o Dye Addition: Add the disperse dye and the unreduced CI Vat Green 1 pigment. Continue
circulation for 10-15 minutes.

o Polyester Dyeing: Raise the temperature to 130°C over 60-90 minutes and hold for 45-60
minutes to dye the polyester portion.[9]

e Cooling: Cool the dyebath to 80°C.

o Cotton Dyeing (Vatting): Add Sodium Hydroxide (NaOH) and Sodium Hydrosulfite (Naz2S20a4)
to the bath to reduce the CI Vat Green 1 to its soluble leuco form. Maintain at 80°C for 15
minutes, then cool to 60°C and hold for an additional 30-45 minutes for cotton dyeing.[9]

» Rinsing: Drop the dyebath and give the fabric a cold rinse.
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» Oxidation: Treat the fabric in a fresh bath with Hydrogen Peroxide (1-2 mL/L) at 50°C for 15
minutes to re-oxidize the vat dye to its insoluble form.[8][9]

e Soaping: Raise the temperature of the oxidation bath to 95°C, add an anionic detergent (0.5-
1.0 g/L), and soap for 15-20 minutes to remove surface dye and improve fastness.[9]

» Final Rinsing: Perform hot and cold rinses until the water runs clear, then dry the fabric.
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Finishing Stage

E’—-{ CIRAE) Soap at 95°C H Final Rinse & Dry
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Bath 1: Polyester Dyeing

Dye with Disperse Dye
at 130°C, pH 4.5-5.5

Optional:
Reduction Clearing

Transfer Fabric

Bath 2: Cotton Dyeing

Prepare fresh bath

Dye with CI Vat Green 1
(Leuco Form) at 60°C

Oxidize (H202)

Soap at 95°C

Final Rinse & Dry

Steam
(102-105°C)
Fixes Cotton

Thermosol
(190-210°C)
Fixes Polyester

Pad with
Disperse + Vat Dyes

Chemical Pad
(NaOH + Na2S20a4)

Continuous Wash D
(Rinse, Oxidize, Soap) v
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b15550410?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

